Copper(1+) 4,4-dimethylpenta-1,2-dien-1-ide

• CAS No.: 79754-98-6
• Molecular Formula: C7H11Cu
• Molecular Weight: 158.71 g/mol
• InChI: InChI=1S/C7H11.Cu/c1-5-6-7(2,3)4;/h1,6H,2-4H3;/q-1;+1
• InChI Key: MAUCUVBZNKOADG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C=C=[CH-].[Cu+]

Description

Copper(1+) 4,4-dimethylpenta-1,2-dien-1-ide is a chemical compound with the molecular formula C7H11Cu. It is a copper complex with a unique structure, where the copper ion is coordinated to a 4,4-dimethylpenta-1,2-dien-1-ide ligand.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Copper(1+) 4,4-dimethylpenta-1,2-dien-1-ide typically involves the reaction of copper(I) chloride with 4,4-dimethylpenta-1,2-dien-1-ide in the presence of a suitable solvent such as tetrahydrofuran (THF). The reaction is carried out under an inert atmosphere to prevent oxidation of the copper(I) ion. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and reproducibility .

Chemical Reactions Analysis

Types of Reactions

Copper(1+) 4,4-dimethylpenta-1,2-dien-1-ide can undergo various types of chemical reactions, including:

Oxidation: The copper(I) ion can be oxidized to copper(II) under suitable conditions.

Reduction: The compound can participate in reduction reactions where the copper(I) ion is reduced to metallic copper.

Substitution: The ligand can be substituted with other ligands in the presence of appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include oxygen, hydrogen peroxide, and halogens.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Ligand exchange reactions can be facilitated by using ligands with higher affinity for copper(I), such as phosphines or amines.

Major Products Formed

Oxidation: Copper(II) complexes or copper oxides.

Reduction: Metallic copper.

Substitution: New copper(I) complexes with different ligands.

Scientific Research Applications

Copper(1+) 4,4-dimethylpenta-1,2-dien-1-ide has several scientific research applications:

Catalysis: It can be used as a catalyst in organic synthesis, particularly in reactions involving the activation of small molecules.

Materials Science: The compound’s unique structure makes it a candidate for the development of new materials with specific electronic or magnetic properties.

Biology and Medicine: Research is ongoing to explore its potential as an antimicrobial agent or in the development of copper-based drugs.

Mechanism of Action

The mechanism by which Copper(1+) 4,4-dimethylpenta-1,2-dien-1-ide exerts its effects involves the coordination of the copper(I) ion to the ligand. This coordination can influence the electronic properties of the copper ion, making it more reactive in certain chemical reactions. The molecular targets and pathways involved depend on the specific application, such as catalysis or antimicrobial activity .

Comparison with Similar Compounds

Similar Compounds

• Copper(1+) 4,4-dimethylpenta-1,4-dien-1-ide
• Copper(1+) 4,4-dimethylpenta-1,3-dien-1-ide
• Copper(1+) 4,4-dimethylpenta-1,2-dien-2-ide

Uniqueness

Copper(1+) 4,4-dimethylpenta-1,2-dien-1-ide is unique due to its specific ligand structure, which imparts distinct electronic and steric properties. This uniqueness can result in different reactivity and selectivity in chemical reactions compared to other copper complexes .